Cas no 93187-78-1 (Acetic acid, [(2-methyl-1H-indol-3-yl)thio]-, ethyl ester)

Acetic acid, [(2-methyl-1H-indol-3-yl)thio]-, ethyl ester structure
93187-78-1 structure
Product Name:Acetic acid, [(2-methyl-1H-indol-3-yl)thio]-, ethyl ester
CAS No:93187-78-1
MF:C13H15NO2S
MW:249.32870221138
CID:841292
PubChem ID:595797
Update Time:2025-04-19

Acetic acid, [(2-methyl-1H-indol-3-yl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(2-methyl-1H-indol-3-yl)thio]-, ethyl ester
    • ethyl 2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetate
    • ethyl 2-[(2-methyl-1H-indol-3-yl)thio]acetate
    • (2-Methyl-1H-indol-3-ylsulfanyl)-acetic acid ethyl ester
    • (2-methyl-indol-3-ylsulfanyl)-acetic acid ethyl ester
    • <2-Methyl-indolyl-(3)>-aethoxycarbonylmethyl-thioaether
    • <2-Methyl-indolyl-(3)>-ethoxycarbonylmethyl-thioether
    • Ethyl [(2-methyl-1H-indol-3-yl)sulfanyl]acetate
    • ethyl 2-(2-methylindol-3-ylthio)acetate
    • 93187-78-1
    • FT-0751348
    • CS-0330223
    • Ethyl [(2-methyl-1H-indol-3-yl)sulfanyl]acetate #
    • IDI1_015033
    • ethyl 2-(2-methyl-1H-indol-3-ylthio)acetate
    • Maybridge3_003646
    • AKOS000506803
    • JGBGVTWDRSJBPN-UHFFFAOYSA-N
    • SR-01000522310-1
    • SR-01000522310
    • J-520679
    • SR-01000522310-2
    • HMS1441F16
    • CCG-25932
    • DTXSID10344301
    • Ethyl2-((2-methyl-1H-indol-3-yl)thio)acetate
    • Ethyl 2-((2-methyl-1H-indol-3-yl)thio)acetate
    • Inchi： 1S/C13H15NO2S/c1-3-16-12(15)8-17-13-9(2)14-11-7-5-4-6-10(11)13/h4-7,14H,3,8H2,1-2H3
    • InChI Key： JGBGVTWDRSJBPN-UHFFFAOYSA-N
    • SMILES： S(CC(=O)OCC)C1=C(C)NC2C=CC=CC=21

Computed Properties

  • Exact Mass: 249.08200
  • Monoisotopic Mass: 249.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Melting Point: 72 °C
  • PSA: 67.39000
  • LogP: 3.13150

Acetic acid, [(2-methyl-1H-indol-3-yl)thio]-, ethyl ester Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Acetic acid, [(2-methyl-1H-indol-3-yl)thio]-, ethyl ester Related Literature

Related Categories

93187-78-1 (Acetic acid, [(2-methyl-1H-indol-3-yl)thio]-, ethyl ester) Related Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen